Cas no 108313-11-7 (Ramipril methyl ester)

• Product Name: Ramipril methyl ester
• CAS No: 108313-11-7
• MF: C₂₂H₃₀N₂O₅
• MW: 402.484006404877
• CID: 834971
• PubChem ID: 11611080
• Update Time: 2025-04-19

Ramipril methyl ester Chemical and Physical Properties

Names and Identifiers

• Ramipril methyl ester
• Ramipril Methyl Este
• (2S,3aS,6aS)-1-{(2S)-2-{[(1S)-1-(Methoxycarbonyl)-3-phenylpropyl]amino}-1-oxopropyl}octahydrocyclopenta[b]pyrrole-2-carboxylic acid
• RaMipril EP IMp A (USP RC A)
• (2S,3aS,6aS)-Octahydro-1-[(2S)-2-[[(1S)-1-(Methoxycarbonyl)-3-phenylpropyl]aMino]-1-oxopropyl]cyclopenta[b]pyrrole-2-carboxylic Acid
• [2S-[1[R*(R*)],2α,3aβ,6aβ]]-Octahydro-1-[2-[[1-(Methoxycarbonyl)-3-phenylpropyl]aMino]-1-oxopropyl]cyclopenta[b]pyrrole-2-carboxylic Acid
• Ramipril Related Compound A (30 mg) ((2S,3aS,6aS)-1-[(S)2-[[(S)-1-(methoxycarbonyl)-3-phenylpropyl]amino]-1-oxopropyl]-octahydrocyclopenta[b]pyrrole-2-carboxylic acid)
• Q27287306
• QKQ7F3PK42
• DBAQBRAQKYAQEO-GBBGEASQSA-N
• RAMIPRIL IMPURITY A [EP IMPURITY]
• A1-01764
• SCHEMBL14374269
• 108313-11-7
• (2S,3aS,6aS)-1-[(2S)-2-[[(2S)-1-methoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoyl]-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid
• Ramipril specified impurity A [EP]
• Cyclopenta(b)pyrrole-2-carboxylic acid, octahydro-1-((2S)-2-(((1S)-1-(methoxycarbonyl)-3-phenylpropyl)amino)-1-oxopropyl)-, (2S,3aS,6aS)-
• (2S,3aS,6aS)-1-[(2S)-2-[[(1S)-1-(Methoxycarbonyl)-3-phenylpropyl]amino]propanoyl]octahydrocyclopenta[b]pyrrole-2-carboxylic Acid; Ramipril Methyl Ester; Ramipril Imp. A (EP); Ramipril Related Compound A (USP)
• Ramapril Impurity A
• (2S,3AS,6aS)-1-((S)-2-(((S)-1-methoxy-1-oxo-4-phenylbutan-2-yl)amino)propanoyl)octahydrocyclopenta[b]pyrrole-2-carboxylic acid
• UNII-QKQ7F3PK42
• (2S,3aS,6aS)-1-((S)2-(((S)1-(Methoxycarbonyl)-3-phenylpropyl)amino)-1-oxopropyl)-octahydrocyclopenta(b)pyrrole-2-carboxylic acid

• Inchi： 1S/C22H30N2O5/c1-14(20(25)24-18-10-6-9-16(18)13-19(24)21(26)27)23-17(22(28)29-2)12-11-15-7-4-3-5-8-15/h3-5,7-8,14,16-19,23H,6,9-13H2,1-2H3,(H,26,27)/t14-,16-,17-,18-,19-/m0/s1
• InChI Key： DBAQBRAQKYAQEO-GBBGEASQSA-N
• SMILES： O=C([C@H](C)N[C@H](C(=O)OC)CCC1C=CC=CC=1)N1[C@H](C(=O)O)C[C@@H]2CCC[C@H]12

Computed Properties

• Exact Mass: 402.21547206g/mol
• Monoisotopic Mass: 402.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 608.2±55.0 °C at 760 mmHg
• Flash Point: 321.6±31.5 °C
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Ramipril methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides